Cas no 10457-70-2 (Benzeneacetic acid, a-(1-methylpropylidene)-)

• Product Name: Benzeneacetic acid, a-(1-methylpropylidene)-
• CAS No: 10457-70-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 152066
• PubChem ID: 5383342
• Update Time: 2025-04-19

Benzeneacetic acid, a-(1-methylpropylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(1-methylpropylidene)-
• (E)-3-methyl-2-phenylpent-2-enoic acid
• AC1NTL73
• NSC165629
• NSC-165629
• SureCN9818141
• DTXSID20419352
• 10457-70-2

• Inchi： 1S/C12H14O2/c1-3-9(2)11(12(13)14)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,13,14)/b11-9+
• InChI Key： AOCKAGPJEHVOTH-PKNBQFBNSA-N
• SMILES： OC(/C(/C1C=CC=CC=1)=C(\C)/CC)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.3

Experimental Properties

• Density: 1.07
• Boiling Point: 296.4°Cat760mmHg
• Flash Point: 202.1°C
• Refractive Index: 1.543
• PSA: 37.3
• LogP: 2.95470